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pravastatin dihydrodiol pravastatin dihydrodiol
Brand Name: Vulcanchem
CAS No.: 124409-20-7
VCID: VC0051345
InChI: InChI=1S/C23H38O9/c1-4-11(2)23(31)32-19-10-18(27)22(30)16-9-17(26)12(3)15(21(16)19)6-5-13(24)7-14(25)8-20(28)29/h9,11-15,17-19,21-22,24-27,30H,4-8,10H2,1-3H3,(H,28,29)/t11-,12+,13+,14+,15-,17+,18-,19-,21+,22+/m0/s1
SMILES: CCC(C)C(=O)OC1CC(C(C2=CC(C(C(C12)CCC(CC(CC(=O)O)O)O)C)O)O)O
Molecular Formula: C23H38O9
Molecular Weight: 458.548

pravastatin dihydrodiol

CAS No.: 124409-20-7

Main Products

VCID: VC0051345

Molecular Formula: C23H38O9

Molecular Weight: 458.548

pravastatin dihydrodiol - 124409-20-7

CAS No. 124409-20-7
Product Name pravastatin dihydrodiol
Molecular Formula C23H38O9
Molecular Weight 458.548
IUPAC Name (3R,5R)-7-[(1S,2R,3S,5R,6S,8S,8aR)-3,5,6-trihydroxy-2-methyl-8-[(2S)-2-methylbutanoyl]oxy-1,2,3,5,6,7,8,8a-octahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid
Standard InChI InChI=1S/C23H38O9/c1-4-11(2)23(31)32-19-10-18(27)22(30)16-9-17(26)12(3)15(21(16)19)6-5-13(24)7-14(25)8-20(28)29/h9,11-15,17-19,21-22,24-27,30H,4-8,10H2,1-3H3,(H,28,29)/t11-,12+,13+,14+,15-,17+,18-,19-,21+,22+/m0/s1
Standard InChIKey VVBBIFAPOZVEDR-RCGTXINMSA-N
SMILES CCC(C)C(=O)OC1CC(C(C2=CC(C(C(C12)CCC(CC(CC(=O)O)O)O)C)O)O)O
Synonyms pravastatin dihydrodiol
Last Modified Aug 20 2021
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